2-({4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl}methylene)malononitrile

• IUPAC Name: 2-[[4-[(2-chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl]methylidene]propanedinitrile
• InChI: InChI=1S/C15H10ClN3O2S/c1-20-14-5-10(4-11(6-17)7-18)2-3-13(14)21-9-12-8-19-15(16)22-12/h2-5,8H,9H2,1H3
• InChI Key: IKQWLFGDKOVVML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C#N)OCC2=CN=C(S2)Cl
• Molecular Formula: C15H10ClN3O2S
• Molecular Weight: 331.8 g/mol

Description

The compound “2-({4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl}methylene)malononitrile” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. Thiazoles are important heterocyclic compounds that have been used in the synthesis of a wide range of bioactive molecules.

Molecular Structure Analysis

The molecular structure of “2-({4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl}methylene)malononitrile” is characterized by the presence of a thiazole ring, a methoxy group, and a nitrile group. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Antibacterial and Antifungal Activity

• . For instance, Shah et al. .

Antitumor and Cytotoxic Effects

• Thiazoles have shown promise as antitumor agents. .

Future Directions

The future directions for research on “2-({4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-3-methoxyphenyl}methylene)malononitrile” and similar compounds could involve further exploration of their biological activities, as thiazole derivatives have shown a wide range of bioactivities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities. Additionally, the design and development of new thiazole derivatives could be a promising area of future research.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been known to exhibit a wide range of biological activities such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets to induce their effects . For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole derivatives, in general, have been found to exhibit diverse pharmacokinetic properties, which can be influenced by the specific substituents on the thiazole ring .

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological effects, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of thiazole derivatives .